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Compound of Interest

Compound Name: 2,3-Dibromopropyl isothiocyanate

Cat. No.: B1295461 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the commercial availability of 2,3-
Dibromopropyl isothiocyanate (CAS No: 51784-10-2) for research purposes. Due to its

nature as a specialized chemical, sourcing often requires exploring both traditional chemical

suppliers and custom synthesis services. This document outlines potential suppliers, provides

available technical data, and discusses general experimental considerations for

isothiocyanates where specific data for the target compound is limited.

Commercial Availability
Procuring 2,3-Dibromopropyl isothiocyanate for research can be challenging as it is not a

commonly stocked reagent. The search for commercial suppliers reveals limited immediate

availability, suggesting that researchers may need to consider custom synthesis options.

One identified potential supplier is Genprice, which lists the compound for research use only.[1]

However, pricing and purity specifications are not readily available on their website and require

direct inquiry.

Given the scarcity of off-the-shelf options, researchers should consider engaging with

companies that specialize in custom chemical synthesis. Numerous companies offer tailored

synthesis of complex organic molecules, including isothiocyanates, to meet specific research

needs in terms of quantity and purity.
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Table 1: Potential Commercial Sources for 2,3-Dibromopropyl Isothiocyanate

Supplier Availability Purity Quantity Price Notes

Genprice

Available for

research

use[1]

Not specified 1 g[1] Inquire

Intended for

Research

Use Only.[1]

Custom

Synthesis

Providers

On-demand
To

specification

Milligrams to

kilograms
Varies

Ideal for

specific purity

and quantity

requirements.

Physicochemical Properties
Understanding the physicochemical properties of 2,3-Dibromopropyl isothiocyanate is

crucial for its handling, storage, and application in experimental settings.

Table 2: Physicochemical Data for 2,3-Dibromopropyl Isothiocyanate

Property Value Source

CAS Number 51784-10-2 ChemicalBook

Molecular Formula C4H5Br2NS ChemicalBook

Molecular Weight 258.96 g/mol ChemicalBook

Boiling Point 271.8±30.0 °C (Predicted) ChemicalBook

Density 1.96 g/cm³ ChemicalBook

Storage Temperature Keep Cold ChemicalBook

Experimental Protocols: General Synthesis of
Isothiocyanates
While a specific experimental protocol for the biological use of 2,3-Dibromopropyl
isothiocyanate is not readily available in the public domain, a general understanding of
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isothiocyanate synthesis can be valuable for researchers considering in-house preparation. A

common method involves a "one-pot", two-step procedure starting from the corresponding

primary amine.

This process typically involves the reaction of the primary amine with carbon disulfide in the

presence of a base to form a dithiocarbamate intermediate. This intermediate is then treated

with a desulfurizing agent to yield the isothiocyanate. One published method utilizes 4-(4,6-

dimethoxy-1,3,5-triazin-2-yl)-4-methylmorpholinium toluene-4-sulfonate (DMT/NMM/TsO−) as

the desulfurization reagent.[2][3]

General Workflow for Isothiocyanate Synthesis

Step 1: Dithiocarbamate Formation

Step 2: Desulfurization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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